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Compound of Interest

Compound Name: TCLO53

Cat. No.: B11929823

Ensuring laboratory safety and environmental compliance necessitates the proper disposal of
specialized research chemicals like TCL053. This ionizable cationic lipid, integral to lipid
nanoparticle (LNP) formulations for mRNA and sgRNA delivery, must be managed as
hazardous chemical waste. Adherence to established protocols is crucial to mitigate risks to
personnel and the environment.

This guide provides essential information for the safe and compliant disposal of TCL053 and
associated materials in a laboratory setting.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including safety glasses, chemical-resistant gloves, and a lab coat.
All handling of TCL053 and its waste should be conducted in a well-ventilated area, preferably
within a chemical fume hood.

Step-by-Step Disposal Protocol for TCL053

The proper disposal of TCL053 involves a systematic process of segregation, containment,
and labeling to ensure safe handling and compliance with hazardous waste regulations.

Waste Segregation

Proper segregation at the point of generation is the first and most critical step. Do not mix
TCLO053 waste with other waste streams.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b11929823?utm_src=pdf-interest
https://www.benchchem.com/product/b11929823?utm_src=pdf-body
https://www.benchchem.com/product/b11929823?utm_src=pdf-body
https://www.benchchem.com/product/b11929823?utm_src=pdf-body
https://www.benchchem.com/product/b11929823?utm_src=pdf-body
https://www.benchchem.com/product/b11929823?utm_src=pdf-body
https://www.benchchem.com/product/b11929823?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

 Liquid Waste: Collect all solutions containing TCL053, including unused stock solutions,
experimental residues, and solvent rinsates (e.g., from methyl acetate or ethanol), in a
dedicated hazardous waste container.

o Solid Waste: All materials that have come into contact with TCL053 are considered
contaminated and must be disposed of as hazardous solid waste. This includes:

Gloves

[¢]

o

Pipette tips

o

Wipes

[¢]

Empty vials and containers

Containerization of Waste

Select appropriate containers for the segregated waste to prevent leaks and ensure safe
storage.

e For Liquid Waste: Use a non-reactive, sealable container specifically designated for
flammable liquid hazardous waste. Ensure the container is compatible with the solvents in
which TCLO053 is dissolved (e.g., glass or appropriate plastic for methyl acetate and ethanol).
Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.

e For Solid Waste: Use a durable, leak-proof plastic bag or a designated solid hazardous
waste container.

Labeling of Waste Containers

Accurate and clear labeling is mandatory for regulatory compliance and the safety of waste
handlers.

 Affix a hazardous waste label to each container as soon as the first piece of waste is added.
e The label must include:

o The words "Hazardous Waste"

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b11929823?utm_src=pdf-body
https://www.benchchem.com/product/b11929823?utm_src=pdf-body
https://www.benchchem.com/product/b11929823?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

[e]

The full chemical name: "TCL053" and the solvent(s) (e.g., "in Methyl Acetate,” "in
Ethanol"). List all components and their approximate percentages.

[e]

The specific hazard characteristics (e.g., "Flammable,” "Toxic").

o

The date of accumulation (the date the first waste was added).

[¢]

The name and contact information of the generating laboratory or principal investigator.

Temporary Storage in the Laboratory

Store sealed and labeled waste containers in a designated Satellite Accumulation Area (SAA)
within the laboratory.

o The SAA must be at or near the point of generation and under the control of the laboratory
personnel.

» Store liquid waste containers in secondary containment (e.g., a chemical-resistant tray or
tub) to contain any potential leaks.

o Ensure the storage area is away from ignition sources, such as heat and open flames,
especially for waste containing flammable solvents.

Disposal and Removal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup of the hazardous waste. Do not dispose of TCL053 or its contaminated materials in the
regular trash or down the drain.

Quantitative Data Summary

The following table summarizes key quantitative information relevant to the safe handling and
disposal of TCL053 and its common solvents.
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Parameter Value Significance for Disposal
TCLO53

Indicates it is an ionizable lipid;
pKa 6.8 chemical properties can

change with pH.

Methyl Acetate

Flash Point

-10 °C (14 °F)

Highly flammable; requires
storage away from ignition

sources.

Lower Explosive Limit

3.1%

Vapors can form an ignitable

mixture with air.

Upper Explosive Limit

16%

Vapors can form an ignitable

mixture with air.

Ethanol

Flash Point

13 °C (55 °F)

Highly flammable; requires
storage away from ignition

sources.

Lower Explosive Limit

3.3%

Vapors can form an ignitable

mixture with air.

Upper Explosive Limit

19%

Vapors can form an ignitable

mixture with air.

Disposal Workflow Diagram

The following diagram illustrates the step-by-step process for the proper disposal of TCL053

waste in a laboratory setting.
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Click to download full resolution via product page
Caption: Workflow for the proper disposal of TCL053 hazardous waste.

By adhering to these procedures, researchers can ensure the safe and environmentally
responsible management of TCL053 waste, fostering a secure and compliant laboratory
environment.

 To cite this document: BenchChem. [Proper Disposal of TCL053: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929823#tcl053-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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